Cas no 113721-77-0 (1-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 1-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 113721-77-0
• MF: C₁₀H₁₀F₃N
• MW: 201.188313007355
• MDL: MFCD13189539
• CID: 2611487
• PubChem ID: 21476433
• Update Time: 2025-04-21

1-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline
• 1-trifluoromethyl-1,2,3,4-tetrahydroisoquinoline
• NEA72177
• EN300-1606079
• SCHEMBL1011425
• MFCD13189539
• 113721-77-0
• 825-854-9
• 1,2,3,4-Tetrahydro-1-(trifluoromethyl)isoquinoline
• AB68615

• MDL： MFCD13189539
• Inchi： 1S/C10H10F3N/c11-10(12,13)9-8-4-2-1-3-7(8)5-6-14-9/h1-4,9,14H,5-6H2
• InChI Key： KHCNWJQUAKFPOQ-UHFFFAOYSA-N
• SMILES： FC(C1C2C=CC=CC=2CCN1)(F)F

Computed Properties

• Exact Mass: 201.07653381Da
• Monoisotopic Mass: 201.07653381Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų